Cas no 22518-03-2 (8,9-Dehydro-7,9-diisobutyryloxythymol)

• Product Name: 8,9-Dehydro-7,9-diisobutyryloxythymol
• CAS No: 22518-03-2
• MF: C₁₈H₂₄O₅
• MW: 320.380166053772
• CID: 4670404
• PubChem ID: 139023948
• Update Time: 2024-11-04

8,9-Dehydro-7,9-diisobutyryloxythymol Chemical and Physical Properties

Names and Identifiers

• 8,9-Dehydro-7,9-diisobutyryloxythymol
• AKOS040762999
• 22518-03-2

• Inchi： 1S/C18H24O5/c1-11(2)17(20)22-9-13(5)15-7-6-14(8-16(15)19)10-23-18(21)12(3)4/h6-9,11-12,19H,10H2,1-5H3/b13-9+
• InChI Key： BZJQETVPXZIJDR-UKTHLTGXSA-N
• SMILES： O(C(C(C)C)=O)CC1C=CC(/C(/C)=C/OC(C(C)C)=O)=C(C=1)O

Computed Properties

• Exact Mass: 320.16237386g/mol
• Monoisotopic Mass: 320.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: Oil

8,9-Dehydro-7,9-diisobutyryloxythymol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃